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Compound of Interest

Compound Name: Octafluoropentanol

Cat. No.: B8787678 Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of 1H,1H,5H-Octafluoropentanol (CAS No. 355-80-6). The following information is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Hazard Identification and Physical Properties
Octafluoropentanol is classified as a hazardous chemical. It is a combustible liquid that

causes skin and serious eye irritation, and may also cause respiratory irritation.[1][2][3][4]

Table 1: Physical and Chemical Properties of 1H,1H,5H-Octafluoropentanol
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Property Value

Molecular Formula C5H4F8O

Molecular Weight 232.07 g/mol [2]

Appearance Colorless liquid[1][5]

Boiling Point
141 - 142 °C (285.8 - 287.6 °F) @ 760 mmHg[1]

[6]

Flash Point 75 - 76 °C (167 - 168.8 °F)[1][6]

Specific Gravity 1.667 g/cm³ at 25 °C[1][6]

Vapor Density 8.00[1]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
A systematic approach is essential when working with Octafluoropentanol to minimize

exposure and ensure laboratory safety.

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Octafluoropentanol:

Eye and Face Protection:

Chemical splash goggles that meet ANSI Z.87.1 standards are required to protect against

splashes.[7][8]

A face shield should be worn over safety goggles when there is a significant risk of

splashing or a highly exothermic reaction.[7][9]

Skin and Body Protection:

Wear a flame-resistant lab coat (e.g., Nomex®) buttoned completely to cover as much

skin as possible.[7]
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Chemical-resistant gloves are required. Nitrile or neoprene gloves provide good

protection.[8][10] It is recommended to check the glove manufacturer's chemical

resistance guide.[7]

Long pants and closed-toe, closed-heel shoes must be worn.[7] Polyester and acrylic

fabrics should be avoided.[7]

Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of vapors.[3]

If engineering controls are not sufficient or if aerosols or mists are generated, a

NIOSH/MSHA-approved respirator is necessary.[3][11] A Type A respirator for organic

gases and vapors is recommended.[3]

Step-by-Step Handling Protocol
Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[11]

Confirm the chemical fume hood is functioning correctly.

Gather all necessary materials and equipment before starting the procedure.

Don all required PPE as specified above.

Handling the Chemical:

Handle Octafluoropentanol within a certified chemical fume hood.

Keep the container tightly closed when not in use.[3][11]

Avoid contact with skin, eyes, and clothing.[3][11]
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Keep the chemical away from heat, sparks, open flames, and other sources of ignition.[1]

[11]

Use non-sparking tools and explosion-proof equipment.[11]

Avoid breathing vapors or mists.[3][6]

Post-Handling:

Wash hands thoroughly with soap and water after handling and before breaks.[3][6]

Decontaminate the work area upon completion of the task.

Take off any contaminated clothing and wash it before reuse.[3][4]

Emergency Procedures
In Case of Skin Contact:

Immediately remove all contaminated clothing.[12]

Wash the affected area with plenty of soap and water for at least 15 minutes.[4][11]

Seek medical attention if skin irritation persists.[11]

In Case of Eye Contact:

Rinse cautiously and immediately with plenty of water for at least 15 minutes, holding the

eyelids apart.[3][11]

Remove contact lenses, if present and easy to do, and continue rinsing.[3]

Get immediate medical attention.[4][11]

If Inhaled:

Move the person to fresh air and keep them comfortable for breathing.[3][4]

If the person is not breathing, provide artificial respiration.[4][6]
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Seek medical attention.[4]

If Swallowed:

Clean the mouth with water and drink plenty of water afterwards.[11]

Do NOT induce vomiting.[6]

Never give anything by mouth to an unconscious person.[6]

Seek immediate medical attention.[1]

Spill Response:

Remove all sources of ignition and ventilate the area.[11][13]

Absorb the spill with an inert, non-combustible material such as sand, diatomaceous earth,

or a universal binding agent.[3]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[3][11]

Do not let the chemical enter drains or the environment.[1]

Disposal Plan
Octafluoropentanol waste is considered hazardous and must be disposed of according to

institutional and regulatory guidelines.[13][14]

Waste Collection:

Collect waste Octafluoropentanol and contaminated materials in a dedicated, properly

labeled, and sealed container.[15] The container must be made of a compatible material.

[15]

Store waste containers in a cool, dry, well-ventilated area away from ignition sources.[16]

Do not overfill waste containers; they should not be filled beyond 90% of their capacity.[16]
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Keep waste containers tightly closed except when adding waste.[15][16]

Waste Segregation:

Octafluoropentanol is a halogenated solvent. It should be collected separately from non-

halogenated solvent waste to avoid higher disposal costs.[17]

Disposal Procedure:

Dispose of the chemical waste through an approved hazardous waste disposal facility.[12]

[14]

Follow all local, state, and federal regulations for hazardous waste disposal.[14]

Empty containers must be triple-rinsed with a suitable solvent, and the rinsate must be

collected as hazardous waste.[15]

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of

Octafluoropentanol.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Emergency Response
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Caption: Workflow for Safe Handling of Octafluoropentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8787678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8787678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

